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Introduction

ITIC-4F, a non-fullerene acceptor, has garnered significant attention in the field of organic
photovoltaics due to its broad absorption spectrum and excellent electron-accepting properties.
[1] The electron mobility of ITIC-4F is a critical parameter that directly influences the
performance of organic solar cells by affecting charge transport and extraction efficiency.[2]
Accurate and reliable measurement of electron mobility is therefore essential for material
characterization, device optimization, and understanding the fundamental charge transport
mechanisms.

This document provides detailed application notes and experimental protocols for measuring
the electron mobility in ITIC-4F thin-film devices. The primary method discussed is the Space-
Charge Limited Current (SCLC) technique, which is a widely used and reliable method for
determining charge carrier mobility in organic semiconductors.[3][4] Additionally, protocols for
Field-Effect Transistor (FET) and Time-of-Flight (TOF) measurements are presented as
alternative or complementary techniques.
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Key Experimental Techniques

Several methods are employed to determine the charge carrier mobility in organic
semiconductors. The most common techniques include:

e Space-Charge Limited Current (SCLC): A steady-state measurement performed on a single-
carrier device (electron-only or hole-only) with ohmic contacts.[3][4] It is a relatively
straightforward method for thin-film analysis.

» Field-Effect Transistor (FET): This techniqgue measures the mobility in a transistor
configuration where a gate electrode modulates the charge carrier density in the
semiconductor channel.[5][6]

» Time-of-Flight (TOF): A transient technique that measures the time it takes for a packet of
photogenerated charge carriers to drift across a thick film under an applied electric field.[7][8]

[°]

Quantitative Data Summary

The electron mobility of ITIC-4F can vary depending on factors such as film processing
conditions, temperature, and device architecture. The following table summarizes reported
electron mobility values for ITIC-4F.

Device Annealing Electron
Measurement .
. Structure/Blen  Temperature Mobility (pe) Reference
Technique
d (°C) (cm?/Vs)
Electron-only
SCLC ) As-cast 29x104 [2]
device
PBDB-T:IT-4F .
SCLC Optimized 3.80x 104 [10]
blend
Bottom-gate, top-
FET 150 ~1x10-3 2]
contact
) 7.4 x 10~4 (for
TOF Neat Film As-cast [11]

ITIC)
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Experimental Protocols
Space-Charge Limited Current (SCLC) Method

The SCLC method is used to determine the bulk mobility of a material in a diode structure.[3]
For measuring electron mobility, an "electron-only" device is fabricated to ensure that the
current is dominated by the transport of electrons.[3][12]

Principle: When an ohmic contact injects more charge carriers than the semiconductor can
transport, a space charge builds up. In this regime, the current density (J) is limited by the
space charge and is related to the applied voltage (V) by the Mott-Gurney law for a trap-free
semiconductor[3][13]:

J=(9/8) * g0 * & * P * (V2IL3)

where:

€o is the permittivity of free space

er is the relative dielectric constant of the material

d is the charge carrier mobility

L is the thickness of the active layer

By plotting J vs. V2 on a log-log scale, the mobility can be extracted from the slope of the linear
region.

Protocol for Electron-Only Device Fabrication and Measurement:

e Substrate Preparation:

o Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes
to improve the work function and remove organic residues.
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Electron Injection/Transport Layer Deposition:

o To ensure efficient electron injection and hole blocking, deposit a layer of Zinc Oxide (ZnO)
or a similar electron transport material onto the ITO.

o For ZnO, a sol-gel solution can be spin-coated at 3000 rpm for 30 seconds, followed by
annealing at 150°C for 20 minutes in air.

ITIC-4F Active Layer Deposition:

o Prepare a solution of ITIC-4F in a suitable solvent (e.g., chloroform, chlorobenzene) at a
concentration of 10 mg/mL.

o Spin-coat the ITIC-4F solution onto the ZnO layer to achieve the desired thickness
(typically 80-120 nm). The spin speed and time will need to be optimized.

o Anneal the film at a specified temperature (e.g., 100-150°C) on a hotplate in a nitrogen-
filled glovebox to control the morphology.

Top Electrode Deposition:

o To create an ohmic contact for electron injection, a low work function metal is required. A
common choice is to use a thin layer of a material like Calcium (Ca) or Barium (Ba)
followed by a thicker protective layer of Aluminum (Al).

o Transfer the substrates into a thermal evaporator.
o Deposit ~10 nm of Ca followed by ~100 nm of Al at a pressure below 10~° Torr.
Device Encapsulation and Measurement:

o Encapsulate the devices with a glass slide and UV-curable epoxy in a nitrogen
environment to prevent degradation from air and moisture.

o Measure the current density-voltage (J-V) characteristics in the dark using a source
measure unit (e.g., Keithley 2400).

o Apply a voltage sweep (e.g., from 0 to 10 V) and record the corresponding current.
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o Data Analysis:

o

Plot J vs. V on a log-log scale.

[¢]

Identify the region where the slope is approximately 2, which corresponds to the SCLC
regime.[4]

[¢]

Plot J vs. V2 for this region and perform a linear fit.

[¢]

Calculate the electron mobility (ue) using the rearranged Mott-Gurney equation.

Field-Effect Transistor (FET) Method

FET measurements provide information about the charge transport along the dielectric-
semiconductor interface.

Principle: In an OFET, the current between the source and drain electrodes is modulated by the
voltage applied to the gate electrode. The mobility is calculated from the transfer characteristics
(Drain Current, I_D vs. Gate Voltage, V_G) in the saturation regime using the following
equation[14]:

| D=(W/2L)*u*Ci*(V.G-V_T)
where:

W is the channel width

L is the channel length

M is the field-effect mobility

Ci is the capacitance per unit area of the gate dielectric

V_T is the threshold voltage
Protocol for Bottom-Gate, Top-Contact OFET Fabrication and Measurement:

e Substrate and Gate Electrode:

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.researchgate.net/post/What_is_space_charge_limited_current
https://pubs.acs.org/doi/10.1021/acsomega.1c06932
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Use a heavily doped silicon wafer (n**-Si) as the substrate, which also serves as the
common gate electrode.

o Athermally grown layer of Silicon Dioxide (SiO2) on the wafer (typically 200-300 nm thick)
acts as the gate dielectric.

o Clean the SiO2/Si substrate using standard procedures.

e Dielectric Surface Treatment:

o To improve the film growth and device performance, treat the SiO2 surface with a self-
assembled monolayer, such as octadecyltrichlorosilane (OTS).

 ITIC-4F Semiconductor Layer Deposition:

o Deposit a thin film of ITIC-4F (typically 30-50 nm) onto the treated dielectric surface via
spin-coating or other solution-processing techniques.

o Anneal the film as required.
e Source and Drain Electrode Deposition:
o Use a shadow mask to define the source and drain electrodes.

o Thermally evaporate a suitable metal for electron injection, such as Gold (Au) with a thin
injection layer or a low work function metal like Calcium/Aluminum, to form the source and
drain contacts.

e Measurement:
o Place the device in a probe station, preferably under vacuum or in an inert atmosphere.

o Use semiconductor parameter analyzers to measure the output (I_D vs. V_D at constant
V_G) and transfer (I_D vs. V_G at constant V_D) characteristics.

o To measure electron mobility (n-channel operation), apply a positive gate voltage.

o Data Analysis:
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o Plot the square root of |_D versus V_G from the transfer curve in the saturation region.

o The mobility can be extracted from the slope of the linear portion of this plot.

Time-of-Flight (TOF) Method

TOF is a direct method to measure the drift mobility of charge carriers in thick films.[15]

Principle: A short pulse of highly absorbed light generates a sheet of charge carriers near one
electrode. Under an applied electric field, these carriers drift across the sample to the opposite
electrode. The time it takes for the carriers to traverse the sample (the transit time, t_T) is
measured from the transient photocurrent profile. The mobility is then calculated as[16]:

M=L/(t_T*E)=L2/(t_.T*V)
where:

e L is the film thickness

e E is the applied electric field (V/L)
e Vis the applied voltage

Protocol for TOF Measurement:

e Sample Preparation:

o Prepare a "sandwich" structure with a thick film of ITIC-4F (typically > 1 um) between two
electrodes.[7]

o One electrode must be semi-transparent to allow for photoexcitation.

o The device structure would be similar to the SCLC device but with a much thicker active
layer.

e Measurement Setup:

o The sample is placed in a circuit with a voltage source and a series resistor.
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o Apulsed laser with a photon energy above the bandgap of ITIC-4F is used to generate the
charge carriers.

o The transient photocurrent across the series resistor is monitored with a fast oscilloscope.

e Measurement Procedure:
o Apply a constant DC bias across the device.
o Ashort laser pulse illuminates the semi-transparent electrode, creating electron-hole pairs.

o To measure electron mobility, the transparent electrode is negatively biased to drive the
electrons across the film.

o Record the resulting photocurrent transient.
o Data Analysis:

o The transit time (t_T) is typically determined from the "kink" or change in slope in the
photocurrent transient when plotted on a log-log or linear scale.

o Calculate the mobility using the TOF equation.

o Measurements are often repeated at different applied voltages to check for field
dependence of the mobility.

Visualizations
Experimental Workflow Diagrams
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Caption: SCLC Experimental Workflow.
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Caption: FET Experimental Workflow.
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Caption: TOF Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15550478/docs#measuring-electron-mobility-in-itic-
4f-devices-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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